N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(ETHANESULFONYL)PIPERIDINE-4-CARBOXAMIDE

• IUPAC Name: N-[1-(3,4-dimethylphenyl)ethyl]-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H28N2O3S/c1-5-24(22,23)20-10-8-16(9-11-20)18(21)19-15(4)17-7-6-13(2)14(3)12-17/h6-7,12,15-16H,5,8-11H2,1-4H3,(H,19,21)
• InChI Key: XNTQMASXSJDLCR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC(C)C2=CC(=C(C=C2)C)C
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

This compound is characterized by the presence of a piperidine ring, an ethanesulfonyl group, and a carboxamide group, making it a subject of interest in organic chemistry and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include ethanesulfonyl chloride, piperidine, and various catalysts to facilitate the reactions under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and advanced purification methods are employed to produce the compound on an industrial scale .

Chemical Reactions Analysis

Types of Reactions

N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(ETHANESULFONYL)PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce secondary or tertiary amines .

Scientific Research Applications

N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(ETHANESULFONYL)PIPERIDINE-4-CARBOXAMIDE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(ETHANESULFONYL)PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(METHANESULFONYL)PIPERIDINE-4-CARBOXAMIDE
• N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(PROPANESULFONYL)PIPERIDINE-4-CARBOXAMIDE

Uniqueness

N-[1-(3,4-DIMETHYLPHENYL)ETHYL]-1-(ETHANESULFONYL)PIPERIDINE-4-CARBOXAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ethanesulfonyl group, in particular, differentiates it from similar compounds with methanesulfonyl or propanesulfonyl groups, potentially leading to different reactivity and applications .